(3Z)-1-butyl-3-[2-(3-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H20N4O2S
• Molecular Weight: 416.5 g/mol
• IUPAC Name: (5Z)-5-(1-butyl-2-oxoindol-3-ylidene)-2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C23H20N4O2S/c1-3-4-12-26-17-11-6-5-10-16(17)18(21(26)28)19-22(29)27-23(30-19)24-20(25-27)15-9-7-8-14(2)13-15/h5-11,13H,3-4,12H2,1-2H3/b19-18-
• InChI Key: CXBYHNDJSUEJSV-HNENSFHCSA-N
• Isomeric SMILES: CCCCN1C2=CC=CC=C2/C(=C/3\C(=O)N4C(=NC(=N4)C5=CC=CC(=C5)C)S3)/C1=O
• Canonical SMILES: CCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(=NC(=N4)C5=CC=CC(=C5)C)S3)C1=O

Description

The compound (3Z)-1-butyl-3-[2-(3-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one is a heterocyclic organic molecule featuring a thiazolo[3,2-b][1,2,4]triazole scaffold fused with an indol-2-one moiety. Its structural complexity arises from the conjugation of a 3-methylphenyl substituent at position 2 of the thiazolo-triazole ring and a butyl chain at position 1 of the indole ring . The Z-configuration of the exocyclic double bond between the indole and thiazolo-triazole systems is critical for maintaining planar geometry, which enhances π-π stacking interactions in biological targets .

Its synthesis typically involves condensation reactions between functionalized indole precursors and thiazolo-triazole intermediates under controlled conditions . Structural characterization is often achieved via NMR, LCMS, and X-ray crystallography, with software like SHELX employed for crystallographic refinement .

Biological Activity

The compound (3Z)-1-butyl-3-[2-(3-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one is a complex organic molecule notable for its diverse structural features, including an indole moiety, a thiazole ring, and a triazole unit. These characteristics suggest potential for significant biological activity, particularly in medicinal chemistry.

Structural Overview

• Molecular Formula: C23H20N4O2S
• Molar Mass: 416.5 g/mol
• CAS Number: 618854-40-3

The intricate structure of this compound indicates its potential for various biological interactions and therapeutic applications.

Antimicrobial Activity

Compounds with thiazole and triazole moieties have been documented to exhibit antimicrobial properties. For instance, studies have shown that derivatives of thiazolo[3,2-b][1,2,4]triazoles possess significant antibacterial and antifungal activities. The specific compound may similarly demonstrate efficacy against a range of microbial pathogens due to its structural similarities to known bioactive compounds .

Anti-inflammatory Effects

Research has highlighted the anti-inflammatory potential of thiazole derivatives. For example, certain thiazolo[3,2-b][1,2,4]triazole derivatives have shown promising results in reducing inflammation in preclinical models. This suggests that (3Z)-1-butyl-3-[2-(3-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one may also exhibit similar anti-inflammatory effects .

Anticancer Potential

The anticancer properties of compounds containing indole and thiazole/triazole frameworks have been explored extensively. Studies indicate that such compounds can inhibit cancer cell proliferation and induce apoptosis in various cancer types. The specific compound's unique configuration may enhance its interaction with biological targets involved in cancer progression .

Study on Lipophilicity and Bioactivity

A study investigating the lipophilicity of thiazolo[3,2-b][1,2,4]triazoles revealed that these compounds exhibit favorable bioavailability parameters. The research utilized reversed-phase thin-layer chromatography to assess the lipophilicity of synthesized compounds and found strong correlations between lipophilicity and biological activity . This study underscores the importance of physicochemical properties in predicting the efficacy of compounds like (3Z)-1-butyl-3-[2-(3-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one.

Analgesic and Anti-inflammatory Activities

In another investigation focused on thiazolo derivatives, several compounds were reported to possess analgesic and anti-inflammatory activities with low ulcerative risk. This suggests that (3Z)-1-butyl-3-[2-(3-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one could be explored further for its therapeutic potential in pain management .

Comparison with Similar Compounds

Key Observations :

Substituent Effects on Bioactivity :

• The 4-methoxyphenyl analogue () exhibits anticancer activity, but its potency is lower compared to the 4-chlorophenyl derivative (2h, IC₅₀: 12.3 μM) . Electron-withdrawing groups (e.g., chloro) may enhance target binding by increasing electrophilicity.
• The 3-methylphenyl substituent in the target compound may improve metabolic stability compared to bulkier groups (e.g., benzyl in ), though specific data are lacking .

Physical Properties :

• Melting points correlate with molecular symmetry and intermolecular interactions. For example, compound 2h (224–226°C) has a higher melting point than furan/thiophene derivatives (e.g., 2j: 230–232°C) due to stronger hydrogen bonding from the acetamide group .

Stereochemical Considerations :

• The Z-configuration is conserved across active analogues, suggesting that planar geometry is essential for biological activity. Computational studies (e.g., using Cremer-Pople puckering coordinates) could further elucidate conformational preferences .